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Compound of Interest

Compound Name: Isopedicin

Cat. No.: B15576210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isopedicin is a flavanone originally isolated from the Chinese medicinal herb Fissistigma

oldhamii.[1] It has demonstrated potent anti-inflammatory properties, primarily through the

inhibition of phosphodiesterase (PDE), which leads to an increase in cyclic adenosine

monophosphate (cAMP) and subsequent activation of Protein Kinase A (PKA).[1] This

mechanism makes Isopedicin a compound of interest for research in inflammation and related

signaling pathways. Proper preparation of stock solutions is critical for obtaining accurate,

reproducible results in cell-based assays. This document provides a detailed protocol for the

preparation, storage, and use of Isopedicin stock solutions in a cell culture setting.

Chemical and Physical Properties
A summary of the key quantitative data for Isopedicin is presented below. This information is

essential for accurate stock solution preparation and experimental design.
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Property Value Reference

CAS Number 4431-42-9 ChemBK

Molecular Formula C₁₈H₁₈O₆ [1]

Molecular Weight 330.33 g/mol [1]

Appearance Crystalline solid Generic

Solubility

DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

ChemFaces

Purity ≥98% ChemFaces

Experimental Protocols
Materials and Equipment

Isopedicin powder (≥98% purity)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile 0.22 µm syringe filters

Sterile syringes

Pipettes and sterile, filtered pipette tips

Cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Protocol for Preparing a 10 mM Isopedicin Stock
Solution
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO. It is crucial to perform these steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Calculation: To prepare a 10 mM stock solution, the required mass of Isopedicin is calculated

using its molecular weight (MW = 330.33 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol )

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L x 0.001 L x 330.33 g/mol =

3.3033 mg

Procedure:

Accurately weigh out approximately 3.30 mg of Isopedicin powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube.

Add 1.0 mL of sterile, anhydrous DMSO to the tube.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particulates.

Sterilize the solution by drawing it into a sterile syringe and passing it through a 0.22 µm

syringe filter into a new sterile tube. This step is critical for removing any potential microbial

contaminants.

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile,

nuclease-free cryovials. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Label each aliquot clearly with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

Store the aliquots as recommended in Section 4.0.
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Protocol for Preparing Working Solutions
Working solutions are prepared by diluting the 10 mM primary stock solution into a complete

cell culture medium immediately before use.

Effective Concentration Range: Research on human neutrophils has shown Isopedicin to have

an IC₅₀ value of approximately 0.34 µM for the inhibition of superoxide anion production.[1] A

typical experimental range could be from 0.1 µM to 10 µM to observe dose-dependent effects.

Procedure:

Thaw a single aliquot of the 10 mM Isopedicin stock solution at room temperature.

Perform a serial dilution. For example, to prepare a 10 µM final working solution in 10 mL of

media, add 10 µL of the 10 mM stock solution to 9.99 mL of pre-warmed cell culture medium

(a 1:1000 dilution).

Mix gently by inverting the tube or pipetting. Do not vortex, as this can cause frothing of the

medium.

The final concentration of DMSO in the culture medium should be kept low (typically ≤ 0.1%)

to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the same

final concentration of DMSO) in your experiments.

Storage and Stability
Proper storage is essential to maintain the bioactivity of Isopedicin.

Form Storage Temperature Stability

Powder -20°C Up to 3 years

Stock Solution in DMSO -80°C Up to 1 year

Note: Avoid repeated freeze-thaw cycles of the stock solution. Store in single-use aliquots.
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Isopedicin exerts its anti-inflammatory effects by inhibiting phosphodiesterase (PDE). This

inhibition prevents the breakdown of cAMP, leading to its accumulation. Elevated intracellular

cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates downstream targets

involved in the inflammatory response.[1]
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Caption: Isopedicin inhibits PDE, increasing cAMP levels and activating PKA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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